Cas no 5398-61-8 (bis(4-amino-3-bromophenyl)methanone)

• Product Name: bis(4-amino-3-bromophenyl)methanone
• CAS No: 5398-61-8
• MF: C₁₃H₁₀Br₂N₂O
• MW: 370.039301395416
• CID: 1588905
• PubChem ID: 220951
• Update Time: 2025-04-21

bis(4-amino-3-bromophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• bis(4-amino-3-bromophenyl)methanone
• SCHEMBL1376911
• 5398-61-8
• NSC4518
• DTXSID60277852
• NSC-4518

• Inchi： 1S/C13H10Br2N2O/c14-9-5-7(1-3-11(9)16)13(18)8-2-4-12(17)10(15)6-8/h1-6H,16-17H2
• InChI Key： DGQOTSSECYSWIZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C1C=CC(=C(C=1)Br)N)=O)N

Computed Properties

• Exact Mass: 367.916
• Monoisotopic Mass: 367.916
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.809
• Boiling Point: 527.9°C at 760 mmHg
• Flash Point: 273°C
• Refractive Index: 1.709
• PSA: 69.11
• LogP: 4.76940